1-Cyclobutyl-1,2,3,4-tetrahydroisoquinoline
Overview
Description
1-Cyclobutyl-1,2,3,4-tetrahydroisoquinoline is a chemical compound with the empirical formula C13H17N . It is a solid substance and is part of a class of compounds known as 1,2,3,4-tetrahydroisoquinolines (THIQ), which are commonly found in nature .
Synthesis Analysis
The synthesis of 1,2,3,4-tetrahydroisoquinolines (THIQ) was first described by Pictet and Spengler in 1911 . The reaction involves the cyclization of an N-acyl derivative of β-phenylethylamine in the presence of a dehydrating agent such as POCl3, P2O5, ZnCl2 to generate 3,4-dihydro isoquinoline derivatives .
Molecular Structure Analysis
The molecular weight of 1-Cyclobutyl-1,2,3,4-tetrahydroisoquinoline is 187.28 . The SMILES string representation of its structure is C1 (C2CCC2)C (C=CC=C3)=C3CCN1 .
Chemical Reactions Analysis
1,2,3,4-Tetrahydroisoquinolines (THIQ) are known for their diverse biological activities against various infective pathogens and neurodegenerative disorders . They have been synthesized for various therapeutic activities, with noticeable success in the area of drug discovery for cancer and CNS .
Physical And Chemical Properties Analysis
1-Cyclobutyl-1,2,3,4-tetrahydroisoquinoline is a solid substance . Its empirical formula is C13H17N and it has a molecular weight of 187.28 .
Scientific Research Applications
I have conducted a search for the scientific research applications of 1-Cyclobutyl-1,2,3,4-tetrahydroisoquinoline , but unfortunately, the specific details on unique applications are not readily available in the search results. This compound is listed for R&D use only and not for medicinal, household, or other uses .
Safety and Hazards
The safety data sheet for 1-Cyclobutyl-1,2,3,4-tetrahydroisoquinoline suggests that it should be handled with care. It is recommended to avoid dust formation, breathing mist, gas or vapours, and contact with skin and eyes . It is also advised to use personal protective equipment, wear chemical impermeable gloves, and ensure adequate ventilation .
Future Directions
1,2,3,4-Tetrahydroisoquinolines (THIQ) have garnered a lot of attention in the scientific community due to their diverse biological activities . They may prove to be promising candidates for various infectious diseases, such as malaria, tuberculosis, HIV-infection, HSV-infection, leishmaniasis, etc . They can also be developed as a novel class of drugs for various therapeutic activities with unique mechanisms of action .
properties
IUPAC Name |
1-cyclobutyl-1,2,3,4-tetrahydroisoquinoline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17N/c1-2-7-12-10(4-1)8-9-14-13(12)11-5-3-6-11/h1-2,4,7,11,13-14H,3,5-6,8-9H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BZKHQILNYWQRIO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C1)C2C3=CC=CC=C3CCN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50469108 |
Source
|
| Record name | 1-cyclobutyl-1,2,3,4-tetrahydroisoquinoline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50469108 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
187.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
886759-47-3 |
Source
|
| Record name | 1-cyclobutyl-1,2,3,4-tetrahydroisoquinoline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50469108 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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